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Compound of Interest

Compound Name: TC-I 2014

Cat. No.: B15618205

Get Quote

Introduction
TC-I 2014 is a potent and orally active antagonist of the Transient Receptor Potential

Melastatin 8 (TRPM8) channel, a well-known cold and menthol sensor.[1] Dysregulation of

TRPM8 channel activity has been implicated in various physiological and pathological

processes, including neuropathic pain and inflammation. Calcium imaging assays serve as a

powerful tool to investigate the function of ion channels like TRPM8, as the influx of calcium

ions (Ca²⁺) upon channel activation leads to a measurable increase in intracellular calcium

concentration. This document provides detailed application notes and protocols for utilizing TC-
I 2014 in calcium imaging assays to characterize its inhibitory effects on TRPM8 channel

activity. These protocols are intended for researchers, scientists, and drug development

professionals.

Principle of the Assay
The assay is based on the use of a fluorescent calcium indicator to monitor changes in

intracellular Ca²⁺ levels in cells expressing the TRPM8 channel. Activation of TRPM8 channels

by a specific agonist (e.g., menthol or icilin) leads to an influx of Ca²⁺, resulting in an increase
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in the fluorescence intensity of the calcium indicator. The inhibitory effect of TC-I 2014 is

quantified by its ability to reduce or block the agonist-induced increase in intracellular Ca²⁺.

Key Reagents and Materials
Reagent/Material Supplier Catalog No.

TC-I 2014 TargetMol T5635

HEK293 cells stably

expressing human TRPM8
(Example) ATCC CRL-XXXX

Fluo-4 AM
(Example) Thermo Fisher

Scientific
F14201

Pluronic F-127
(Example) Thermo Fisher

Scientific
P3000MP

Menthol (Example) Sigma-Aldrich M2772

Icilin (Example) Tocris Bioscience 1134

HBSS (Hank's Balanced Salt

Solution)
(Example) Gibco 14025092

DMSO (Dimethyl sulfoxide) (Example) Sigma-Aldrich D8418

96-well black, clear-bottom

plates
(Example) Corning 3603

Experimental Protocols
Cell Culture and Plating

Culture HEK293 cells stably expressing human TRPM8 in Dulbecco's Modified Eagle's

Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-

streptomycin, and a selection antibiotic (e.g., G418, 500 µg/mL).

Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.

For the assay, harvest the cells using trypsin-EDTA and seed them into 96-well black, clear-

bottom plates at a density of 50,000 cells per well.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15618205/docs?utm_src=pdf-body#application-notes-and-protocols-for-calcium-imaging-assays-utilizing-tc-i-2014
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the cells to adhere and grow for 24-48 hours to form a confluent monolayer.

Preparation of Reagents
TC-I 2014 Stock Solution: Prepare a 10 mM stock solution of TC-I 2014 in DMSO.

Agonist Stock Solutions: Prepare 100 mM stock solutions of menthol and icilin in DMSO.

Fluo-4 AM Loading Buffer: Prepare a 2X working solution containing 10 µM Fluo-4 AM and

0.04% Pluronic F-127 in HBSS.

Calcium Indicator Loading
Aspirate the culture medium from the 96-well plate.

Wash the cells once with 100 µL of HBSS per well.

Add 50 µL of the 2X Fluo-4 AM loading buffer to each well.

Incubate the plate at 37°C for 60 minutes in the dark.

After incubation, wash the cells twice with 100 µL of HBSS per well to remove excess dye.

Add 100 µL of HBSS to each well.

Calcium Imaging Assay
Place the 96-well plate into a fluorescence plate reader equipped with an automated liquid

handling system.

Set the excitation wavelength to 488 nm and the emission wavelength to 520 nm.

Record a baseline fluorescence reading for 10-20 seconds.

Add varying concentrations of TC-I 2014 (or vehicle control) to the wells and incubate for 10-

15 minutes.

Following incubation with the antagonist, add the TRPM8 agonist (e.g., menthol or icilin) to

the wells.
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Continuously record the fluorescence intensity for 2-5 minutes to measure the change in

intracellular calcium concentration.

Data Analysis and Presentation
The change in fluorescence is typically expressed as the ratio of fluorescence after agonist

addition (F) to the baseline fluorescence before agonist addition (F₀), i.e., ΔF/F₀ = (F - F₀) / F₀.

The inhibitory effect of TC-I 2014 can be determined by comparing the peak ΔF/F₀ in the

presence of the compound to the peak ΔF/F₀ in the vehicle control. The IC₅₀ value, which is the

concentration of the antagonist that causes 50% inhibition of the agonist response, can be

calculated by fitting the concentration-response data to a sigmoidal dose-response curve.

Quantitative Data Summary
Parameter Value Species

TC-I 2014 IC₅₀ (Icilin-induced

TRPM8 currents)
1 nM Human

TC-I 2014 IC₅₀ (Cold-induced

TRPM8 currents)
0.413 nM Canine

TC-I 2014 Oral Administration

(in vivo)
10 mg/kg Not Specified

TC-I 2014 Solubility in DMSO 225 mg/mL (481.38 mM) N/A

Note: The IC₅₀ values are based on electrophysiology data and can be correlated with calcium

imaging results.[1]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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